Cas no 2229308-32-9 (2-fluoro-1-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-ol)

• Product Name: 2-fluoro-1-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-ol
• CAS No: 2229308-32-9
• MF: C₈H₁₃FN₂O
• MW: 172.200025320053
• CID: 5599923
• PubChem ID: 165975712
• Update Time: 2023-11-27

2-fluoro-1-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1796162
• 2-fluoro-1-[1-(propan-2-yl)-1H-pyrazol-5-yl]ethan-1-ol
• 2229308-32-9
• 2-fluoro-1-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-ol

• Inchi： 1S/C8H13FN2O/c1-6(2)11-7(3-4-10-11)8(12)5-9/h3-4,6,8,12H,5H2,1-2H3
• InChI Key： XPEZDTWNKVRIHO-UHFFFAOYSA-N
• SMILES： FCC(C1=CC=NN1C(C)C)O

Computed Properties

• Exact Mass: 172.10119120g/mol
• Monoisotopic Mass: 172.10119120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38Ų